BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of
Sculponeatic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sculponeatic acid

Cat. No.: B1151703

Sculponeatic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sculponeatic acid is a novel, naturally occurring A-ring contracted oleanane triterpene
isolated from the plant Isodon sculponeata.[1][2] This technical guide provides a
comprehensive overview of the known physical and chemical properties of Sculponeatic acid,
alongside detailed experimental protocols for its isolation and characterization. While specific
signaling pathways involving Sculponeatic acid have yet to be elucidated, this document
explores the known biological activities of related oleanane triterpenoids to provide a context
for future research. This guide is intended to serve as a foundational resource for researchers
and professionals in drug development interested in the therapeutic potential of this unique
natural product.

Introduction

Natural products remain a vital source of novel chemical entities for drug discovery.
Triterpenoids, a large and structurally diverse class of natural products, have garnered
significant attention for their wide range of biological activities, including anti-inflammatory, anti-
cancer, and anti-viral properties. Sculponeatic acid, first reported by Wang et al. (2009),
represents a unique structural variation within the oleanane triterpenoid family, characterized by
a contracted A-ring.[1] Its discovery in Isodon sculponeata opens new avenues for investigating
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the structure-activity relationships of this class of compounds.[1] This guide synthesizes the
currently available data on Sculponeatic acid to facilitate further scientific inquiry.

Physicochemical Properties

To date, detailed experimental data on all physical and chemical properties of Sculponeatic
acid are not extensively available in the public domain. The following tables summarize the
known information.

Table 1: General and Physical Properties of

scul ic Acid

Property Value Source
Chemical Name Sculponeatic acid [3]

CAS Number 1169806-02-3 [11[3]
Molecular Formula C30H4604 [3]
Molecular Weight 470.68 g/mol [2]
Physical Description Powder [3]

. Soluble in Chloroform,
Solubility _ [3]
Dichloromethane, DMSO

Table 2: Spectroscopic Data Reference

Spectroscopic Method Reference

Wang F, et al. Chem Pharm Bull (Tokyo). 2009

Nuclear Magnetic Resonance (NMR)
May;57(5):525-7.[1]

Wang F, et al. Chem Pharm Bull (Tokyo). 2009

Mass Spectrometry (MS) May:57(5):525-7.[1]

Chemical Structure

Sculponeatic acid is an A-ring contracted oleanane triterpenoid. The elucidation of its
structure was achieved through extensive spectroscopic analysis.[1]
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Experimental Protocols

Detailed experimental protocols for the synthesis of Sculponeatic acid are not currently
available. The compound is isolated from its natural source, Isodon sculponeata.[1] Below is a
generalized workflow for the isolation and characterization of triterpenoids from plant material,

based on common phytochemical practices.
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Figure 1. General Experimental Workflow for Triterpenoid Isolation

Click to download full resolution via product page

Figure 1: General workflow for triterpenoid isolation.
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Biological Activity and Signaling Pathways

While no specific biological activities or modulated signaling pathways have been reported for
Sculponeatic acid itself, the broader class of oleanane triterpenoids is known to exhibit a
range of pharmacological effects. These include anti-inflammatory, antioxidant, and cytotoxic
activities. It is plausible that Sculponeatic acid may share some of these properties.

Given the lack of specific data for Sculponeatic acid, a hypothetical signaling pathway that is
often modulated by other triterpenoids, such as the NF-kB pathway, is presented below for

illustrative purposes.
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Figure 2: Hypothetical Triterpenoid-Modulated Signaling Pathway
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Figure 2: Hypothetical signaling pathway modulation.
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Conclusion and Future Directions

Sculponeatic acid is a structurally intriguing natural product with potential for further
investigation. The current body of knowledge is limited, highlighting the need for more
extensive research into its physicochemical properties, synthesis, and biological activities.
Future studies should focus on:

o Complete Physicochemical Characterization: Determination of melting point, boiling point,
pKa, and other key physical constants.

o Total Synthesis: Development of a synthetic route to enable the production of larger
guantities for research and to allow for the creation of structural analogs.

 Biological Screening: Comprehensive evaluation of its cytotoxic, anti-inflammatory,
antimicrobial, and other potential therapeutic activities.

e Mechanistic Studies: Elucidation of the specific signaling pathways and molecular targets
through which Sculponeatic acid exerts its biological effects.

This technical guide provides a starting point for researchers and drug development
professionals to explore the potential of Sculponeatic acid. The unique A-ring contracted
oleanane scaffold may offer novel structure-activity relationships, making it a promising
candidate for further discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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